Cas no 2649074-76-8 (1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene)

• Product Name: 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene
• CAS No: 2649074-76-8
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 5861154
• PubChem ID: 165865757
• Update Time: 2025-10-28

1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2649074-76-8
• EN300-1800444
• 1,5-difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene
• 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene

• Inchi： 1S/C10H9F2NO2/c1-6(13-5-14)8-3-7(11)4-9(12)10(8)15-2/h3-4,6H,1-2H3
• InChI Key： WPPRUSKFAMUTTJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C(C)N=C=O)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene

Introduction to 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene (CAS No. 2649074-76-8)

1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene (CAS No. 2649074-76-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes difluoro, methoxy, and isocyanato functional groups. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The chemical structure of 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene is defined by its aromatic benzene ring substituted with two fluorine atoms at the 1 and 5 positions, a methoxy group at the 2 position, and an isocyanatoethyl group at the 3 position. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In recent years, the study of fluorinated compounds has seen a surge due to their unique properties and applications in pharmaceuticals, agrochemicals, and materials science. Fluorine atoms can significantly alter the electronic and steric properties of organic molecules, leading to enhanced biological activity, improved metabolic stability, and better pharmacokinetic profiles. The difluoro substitution in 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene is particularly noteworthy for its potential to enhance these properties.

The methoxy group in 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene further contributes to its chemical versatility. Methoxy groups are known to increase the lipophilicity of molecules, which can be crucial for improving their bioavailability and cellular uptake. This property makes the compound a promising candidate for drug development and other biologically relevant applications.

The isocyanato group in 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene is highly reactive and can participate in various chemical reactions, such as the formation of urethanes and ureas. This reactivity makes the compound a useful intermediate in the synthesis of polymers and coatings with enhanced mechanical and thermal properties. The ability to form strong covalent bonds through the isocyanato group also opens up possibilities for developing new materials with tailored functionalities.

In the context of medicinal chemistry, 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene has been explored as a potential lead compound for drug discovery. Its unique combination of functional groups allows for the design of molecules with specific biological activities. For instance, recent studies have shown that fluorinated compounds can exhibit potent anti-inflammatory and anti-cancer properties. The difluoro substitution in this compound may enhance its ability to interact with biological targets, such as enzymes and receptors.

The synthetic route for preparing 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene involves several well-established chemical transformations. Typically, the synthesis begins with a suitable starting material that undergoes selective fluorination followed by methylation and isocyanation steps. The precise control over these reactions ensures high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the compound thoroughly.

In terms of safety and handling, it is important to note that while 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The potential applications of 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene extend beyond traditional areas such as pharmaceuticals and materials science. Recent research has explored its use in developing novel sensors and catalysts. For example, the unique electronic properties of fluorinated compounds make them suitable for designing electrochemical sensors with high sensitivity and selectivity. Additionally, the reactivity of the isocyanato group can be harnessed to create catalytic systems with improved efficiency.

In conclusion, 1,5-Difluoro-3-(1-isocyanatoethyl)-2-methoxybenzene (CAS No. 2649074-76-8) represents a versatile organic compound with a wide range of potential applications. Its unique molecular structure combines difluoro, methoxy, and isocyanato functional groups, each contributing distinct chemical properties that make it valuable in various scientific disciplines. Ongoing research continues to uncover new uses for this compound, further highlighting its significance in modern chemistry.